
3-Chloro-1,1-diethoxypropane safety data sheet
(SDS) information

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Chloro-1,1-diethoxypropane

Cat. No.: B132063 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-Chloro-1,1-diethoxypropane for

Research Applications

Introduction
3-Chloro-1,1-diethoxypropane, also known as 3-chloropropionaldehyde diethyl acetal (CAS

No: 35573-93-4), is a halogenated ether commonly utilized as a basic intermediate in various

chemical syntheses within research and drug development.[1][2] While its utility is significant, a

comprehensive understanding of its hazard profile is paramount for ensuring the safety of

laboratory personnel. This guide moves beyond the standard Safety Data Sheet (SDS) format

to provide a deeper, more practical understanding of the risks associated with this compound

and to establish robust protocols for its safe handling, storage, and emergency management.

As a Senior Application Scientist, the focus here is on the causality behind safety measures,

empowering researchers to not just follow protocols, but to understand the principles that make

them effective.

Section 1: Hazard Analysis and Risk Mitigation
A thorough risk assessment begins with deconstructing the formal hazard classifications. 3-
Chloro-1,1-diethoxypropane is classified under the Globally Harmonized System (GHS) with

several key hazards that demand respect and careful management in a laboratory setting.[2][3]

GHS Hazard Classifications
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid
and vapor[1][2][3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Irritation Category 2 / 2A
H319: Causes serious eye

irritation[1][2][3]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory

irritation[1][2][3] |

Flammability: More Than Just a Spark
The classification as a Category 3 flammable liquid is based on its flash point, reported

between 98°F (36.7°C) and 54°C.[1][4] This temperature range is critically important in a lab

environment. It means that at or above this temperature, the compound can produce enough

vapor to form an ignitable mixture with air. Common laboratory equipment such as hot plates,

stirring motors, and even faulty electrical outlets can serve as ignition sources.[5] Therefore, all

operations involving this chemical must be conducted away from heat, sparks, open flames,

and other potential ignition sources.[1][3] The principle of causality here is clear: preventing the

accumulation of vapor near an ignition source is the primary method of fire prevention. This is

achieved through stringent engineering controls and handling protocols.

Irritation Hazards: A Threat to Exposed Tissues
3-Chloro-1,1-diethoxypropane is a confirmed skin and strong eye irritant.[3][6] Contact with

the skin can cause irritation, and prolonged exposure should be avoided.[1] The risk to the

eyes is more severe, with the potential for serious irritation.[3] Furthermore, inhalation of its

vapors may cause respiratory tract irritation.[1][2] The underlying mechanism relates to the

chemical's ability to disrupt cellular membranes and proteins upon contact. This necessitates

the use of comprehensive Personal Protective Equipment (PPE) to create an effective barrier

between the chemical and the user.
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Section 2: Physical and Chemical Properties: A
Practical Assessment
Understanding the physical properties of a chemical is essential for predicting its behavior in

the laboratory and for designing safe handling procedures.

Key Physical and Chemical Properties

Property Value Implication for Handling

Appearance Clear, colorless liquid[3][6]
Difficult to see spills;
requires diligent cleanup.

Molecular Formula C₇H₁₅ClO₂[4] -

Molar Mass 166.65 g/mol [1][4] -

Density 0.995 g/cm³ at 25°C[1][4]

Similar to water; will not readily

separate if spilled into an

aqueous medium.

Boiling Point
84°C at 25 mmHg (3.33 kPa)

[4]

Volatile enough to pose an

inhalation risk, especially if

heated.

Flash Point 98°F (36.7°C) - 54°C[1][4]

Vapors can ignite at

temperatures commonly found

in labs.

Water Solubility Insoluble[4]

Do not use water to clean up

large spills as it may spread

the chemical.

| Solubility | Soluble in alcohol and ether[4] | Informs choice of cleaning solvents if necessary. |

The chemical's insolubility in water and its vapor pressure mean that spills can lead to both a

slip hazard and a persistent vapor inhalation risk.[4][5] Handling procedures must account for

these properties to minimize exposure.
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Section 3: Protocols for Safe Laboratory Operations
A self-validating safety system relies on multiple layers of protection. For 3-Chloro-1,1-
diethoxypropane, this involves a combination of engineering controls, administrative

procedures, and personal protective equipment.

Engineering and Administrative Controls
Ventilation: All handling of 3-Chloro-1,1-diethoxypropane must occur inside a certified

chemical fume hood to control vapor inhalation hazards.[1][3]

Emergency Equipment: A safety shower and eyewash station must be readily accessible and

tested regularly.[1]

Ignition Source Control: Ensure all electrical equipment used near the chemical is explosion-

proof.[3][5] Prohibit open flames, and be mindful of static discharge.

Designated Area: All work with this chemical should be restricted to a designated and clearly

labeled area of the laboratory.

Personal Protective Equipment (PPE) Protocol
The selection of PPE is not a checklist; it is a deliberate choice of barriers matched to the

specific hazards.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[3] A face shield should be worn in situations with a

high risk of splashing.

Skin Protection:

Gloves: Wear compatible, chemical-resistant gloves (e.g., nitrile or neoprene). Gloves

must be inspected for integrity before each use and changed immediately if contamination

is suspected.[1]

Clothing: A flame-resistant lab coat is required. For larger quantities or tasks with a higher

splash risk, wear impervious clothing.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b132063?utm_src=pdf-body
https://www.benchchem.com/product/b132063?utm_src=pdf-body
https://www.benchchem.com/product/b132063?utm_src=pdf-body
https://www.biosynth.com/Files/MSDS/FC/03/MSDS_FC03587_4000_EN.pdf
https://www.echemi.com/sds/3-chloropropionaldehyde-diethylacetal-pd180810123885.html
https://www.biosynth.com/Files/MSDS/FC/03/MSDS_FC03587_4000_EN.pdf
https://www.echemi.com/sds/3-chloropropionaldehyde-diethylacetal-pd180810123885.html
https://www.fishersci.com/store/msds?partNumber=AC108491000&productDescription=CHLOROACETALDEHYDE+DIETH+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/3-chloropropionaldehyde-diethylacetal-pd180810123885.html
https://www.biosynth.com/Files/MSDS/FC/03/MSDS_FC03587_4000_EN.pdf
https://www.echemi.com/sds/3-chloropropionaldehyde-diethylacetal-pd180810123885.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If engineering controls fail or during certain high-risk procedures

where exposure limits may be exceeded, a full-face respirator with an appropriate cartridge

is necessary.[3]

Safe Handling and Storage Workflow
Receiving: Upon receipt, inspect the container for damage. Store in a cool, dry, well-

ventilated area designated for flammable liquids.[3]

Grounding: When transferring from a larger container, ground and bond both the receiving

and dispensing containers to prevent the buildup of static electricity, which could ignite the

vapors.[3][5]

Dispensing: Use non-sparking tools for all transfers.[3][5]

Storage: Keep the container tightly closed when not in use.[1][3] Store away from

incompatible materials, particularly strong oxidizing agents.[1][5] The recommended storage

temperature is 2-8°C.[4]

Section 4: Emergency Response and First Aid
Protocols
In the event of an exposure or spill, a rapid and informed response is critical. The following

workflow and protocols are designed to provide clear, actionable steps.

Emergency Response Workflow Diagram
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Incident Occurs

Immediate Assessment

Response Actions

Exposure Type Spill Containment

First Aid Measures

Follow-Up

Exposure or Spill
(3-Chloro-1,1-diethoxypropane)

Assess Scene Safety
(Fire risk? Vapors?)

Spill

 Scene Safe 

Personal Exposure

Evacuate & Alert

 Scene Unsafe 

Contain Spill
(Inert absorbent)Inhalation Skin ContactEye Contact

Move to Fresh Air
Give Oxygen if needed

Remove Clothing
Wash with Soap & Water for 15 min

Rinse with Water for 15+ min
Remove contacts

Clean Up
(Non-sparking tools)

Seek Immediate
Medical Attention

 If Exposed During Cleanup 

Click to download full resolution via product page

Caption: Decision workflow for responding to spills or personal exposure.
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First Aid Protocols
Inhalation: Immediately move the affected person to fresh air.[3] If breathing is difficult,

administer oxygen. If breathing has stopped, perform artificial respiration, but do not use

mouth-to-mouth resuscitation if the chemical was ingested or inhaled.[3][7] Seek immediate

medical attention.[1]

Skin Contact: Take off all contaminated clothing immediately.[3] Wash the affected skin with

plenty of soap and water for at least 15 minutes.[1] If skin irritation occurs, seek medical

attention.[3]

Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes, holding the

eyelids apart.[1][3] If present and easy to do, remove contact lenses. Continue rinsing.[3]

Consult an ophthalmologist immediately.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[3] Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[3]

Spill Response Protocol
Evacuate: Evacuate all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, but avoid creating strong drafts that could

spread the vapor.

Control Ignition Sources: Remove all sources of ignition from the area.[5]

Containment: Use a non-combustible absorbent material (e.g., sand, vermiculite) to contain

the spill. Do not use water.

Cleanup: Use non-sparking tools to collect the absorbed material into a suitable, closed

container for disposal.[8]

Decontaminate: Clean the spill area thoroughly.

Section 5: Stability, Reactivity, and Disposal
Reactivity: This compound is stable under recommended storage conditions.
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Conditions to Avoid: Avoid heat, sparks, open flames, and other ignition sources.[1][5]

Incompatible Materials: Keep away from strong oxidizing agents and acids.[1][5]

Hazardous Decomposition Products: Thermal decomposition can produce hazardous gases

and vapors, including carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride

(HCl) gas.[1][5]

Disposal Protocol
Classification: All waste containing 3-Chloro-1,1-diethoxypropane must be treated as

hazardous waste.

Containment: Collect waste in a clearly labeled, sealed container.

Disposal: Dispose of the contents and container at an approved waste disposal facility, in

accordance with all local, regional, and national regulations.[1][3] Do not allow the product to

enter drains or soil.[1]

Section 6: Toxicological and Ecological Data Gaps
A critical aspect of a thorough safety review is acknowledging what is not known. For 3-Chloro-
1,1-diethoxypropane, there is a significant lack of published data regarding its long-term

toxicological effects (e.g., carcinogenicity, mutagenicity) and its ecological impact.[1][3] The

SDS frequently states "no data available" for these endpoints.[3] This lack of information

necessitates a more cautious approach, reinforcing the importance of minimizing all routes of

exposure as the full extent of the hazard is not characterized.

Conclusion
3-Chloro-1,1-diethoxypropane is a valuable chemical intermediate that can be used safely

when its hazards are understood and respected. Its flammability and irritant properties demand

a multi-layered safety approach that combines robust engineering controls, diligent

administrative procedures, and the consistent use of appropriate personal protective

equipment. By understanding the causality behind these safety protocols—from preventing

vapor ignition to blocking routes of chemical exposure—researchers can create a self-

validating system of safety that protects both themselves and their work.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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